Cas no 15678-07-6 (2,4,6-tris(2-chloroethyl)-1,3,5-trioxane)
15678-07-6 structure
Product Name:2,4,6-tris(2-chloroethyl)-1,3,5-trioxane
CAS No:15678-07-6
MF:C9H15Cl3O3
MW:277.572600603104
CID:1331882
PubChem ID:254286
Update Time:2025-04-20
2,4,6-tris(2-chloroethyl)-1,3,5-trioxane Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-tris(2-chloroethyl)-1,3,5-trioxane
- CTK4C9182
- AR-1D3251
- NSC78449
- AC1Q3UJG
- 2,4,6-tris-(2-chloro-ethyl)-[1,3,5]trioxane
- 2.4.6-Tris-<
- 2-chlor-aethyl>
- -1.3.5-trioxan
- AC1L5PX3
- AG-E-05667
- CTK4C9182; AR-1D3251; NSC78449; AC1Q3UJG; 2,4,6-tris-(2-chloro-ethyl)-[1,3,5]trioxane; 2.4.6-Tris-< 2-chlor-aethyl> -1.3.5-trioxan; AC1L5PX3; AG-E-05667;
- J9RM63Y6VD
- NSC 78449
- 1,3,5-Trioxane, 2,4,6-tris(2-chloroethyl)-
- s-Trioxane, 2,4,6-tris(2-chloroethyl)-
- 15678-07-6
- DTXSID70166127
- NSC-78449
-
- Inchi: 1S/C9H15Cl3O3/c10-4-1-7-13-8(2-5-11)15-9(14-7)3-6-12/h7-9H,1-6H2
- InChI Key: UKIMZHHRUPEHRT-UHFFFAOYSA-N
- SMILES: ClCCC1OC(CCCl)OC(CCCl)O1
Computed Properties
- Exact Mass: 276.00885
- Monoisotopic Mass: 276.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 1.225
- Boiling Point: 353.7°Cat760mmHg
- Flash Point: 353.7°Cat760mmHg
- Refractive Index: 1.452
- PSA: 27.69
- LogP: 2.91480
2,4,6-tris(2-chloroethyl)-1,3,5-trioxane Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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